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Compound of Interest

Compound Name: 7-Ethoxyrosmanol

Cat. No.: B2580148

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the semi-synthesis and
characterization of 7-Ethoxyrosmanol, a phenolic diterpene with potential therapeutic
applications. This document details the experimental protocols for its preparation from
carnosol, summarizes its key analytical data, and explores its biological activity, including a
visualized signaling pathway.

Physicochemical Properties and Characterization

7-Ethoxyrosmanol is a solid with a molecular formula of C22H3005 and a molecular weight of
374.47 g/mol . Its purity is typically greater than 98.00%. The compound is identified by the
CAS Number 111200-01-2. Detailed characterization data is crucial for confirming the identity
and purity of synthesized 7-Ethoxyrosmanol. The following tables summarize the expected
spectroscopic data.
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Parameter Value
Molecular Formula C22H3005
Molecular Weight 374.47 g/mol
CAS Number 111200-01-2
Appearance Solid

Purity >08.00%

Table 1: Physicochemical Properties of 7-Ethoxyrosmanol

Note: Specific experimental values for tH NMR, 13C NMR, and Mass Spectrometry for 7-
Ethoxyrosmanol are not publicly available in the referenced literature. The tables below are
structured to be populated with experimental data upon analysis.

H NMR (Proton NMR) Data

Chemical Shift () ppm Integration, Multiplicity, Coupling Constant (J)

Expected Aromatic Protons

Expected Aliphatic Protons

Expected Ethoxy Group Protons

Table 2: *H NMR Spectral Data for 7-Ethoxyrosmanol

13C NMR (Carbon NMR) Data

Chemical Shift () ppm Carbon Type

Expected Aromatic Carbons

Expected Carbonyl Carbon

Expected Aliphatic Carbons

Expected Ethoxy Group Carbons
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Table 3: 13C NMR Spectral Data for 7-Ethoxyrosmanol

Mass Spectrometry (MS) Data

m/z Relative Intensity (%)

Molecular lon Peak [M]*

Major Fragment lons

Table 4: Mass Spectrometry Fragmentation Data for 7-Ethoxyrosmanol

Experimental Protocols

The following section details the semi-synthesis of 7-Ethoxyrosmanol from the abundant
natural product, carnosol.

Semi-synthesis of 7-Ethoxyrosmanol from Carnosol

This procedure is based on the methodology for the semi-synthesis of rosmanol and its
derivatives.

Materials:

e Carnosol

» Ethanol

o Suitable solvent (e.g., dichloromethane)

o Oxidizing agent (e.g., air, oxygen)

 Purification reagents (e.g., silica gel for column chromatography)
Procedure:

¢ Dissolution: Dissolve carnosol in a suitable solvent such as ethanol.
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o Oxidation: The solution of carnosol is subjected to oxidation. This can be achieved by
bubbling air or oxygen through the solution. The reaction progress should be monitored by
an appropriate technique like Thin Layer Chromatography (TLC).

 Purification: Upon completion of the reaction, the solvent is removed under reduced
pressure. The resulting crude product is then purified using column chromatography on silica
gel to isolate 7-Ethoxyrosmanol.

o Characterization: The purified 7-Ethoxyrosmanol is characterized by spectroscopic
methods such as *H NMR, 3C NMR, and mass spectrometry to confirm its structure and
purity. The obtained data should be consistent with the known structure of 7-
Ethoxyrosmanol.

Oxidation Purification Characterization 7-Ethoxyrosmanol
(e.g., air/oxygen in ethanol) (Column Chromatography) (NMR, MS) Y

Click to download full resolution via product page

Caption: Experimental workflow for the semi-synthesis of 7-Ethoxyrosmanol.

Biological Activity and Signaling Pathway

7-Ethoxyrosmanol has been shown to alleviate hyperglycemia-induced vascular endothelial
dysfunction. This protective effect is mediated through the regulation of F-box/LRR-repeat
protein 7 (FBXL7) expression.

High glucose levels in endothelial cells lead to an increase in the expression of FBXL7. This
upregulation of FBXL7 is associated with cellular injury, inflammation, and the production of
reactive oxygen species (ROS). 7-Ethoxyrosmanol treatment has been found to inhibit the
high glucose-induced increase in FBXL7 expression. By downregulating FBXL7, 7-
Ethoxyrosmanol mitigates the detrimental effects of high glucose, thereby reducing
endothelial cell injury, inflammation, and ROS production. This suggests a potential therapeutic
role for 7-Ethoxyrosmanol in managing diabetic vascular complications.
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Caption: Signaling pathway of 7-Ethoxyrosmanol in endothelial cells under high glucose.

« To cite this document: BenchChem. [7-Ethoxyrosmanol: A Technical Guide to its Synthesis
and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2580148#7-ethoxyrosmanol-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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